![molecular formula C8H10F2N2O2 B1404493 ethyl 5-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylate CAS No. 1437312-22-5](/img/structure/B1404493.png)
ethyl 5-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylate
Overview
Description
“Ethyl 5-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylate” is a chemical compound with the molecular formula C8H10F2N2O2 . It has a molecular weight of 204.18 . The compound is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others .
Synthesis Analysis
The synthesis of such compounds often involves difluoromethylation processes based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S . The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode . Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry .
Molecular Structure Analysis
The molecular structure of “this compound” is defined by its linear formula: C8H10F2N2O2 .
Chemical Reactions Analysis
The chemical reactions involving “this compound” are part of the broader field of difluoromethylation processes . These processes involve the formation of X–CF2H bonds where X can be C (sp), C (sp2), C (sp3), O, N, or S . The last decade has seen the development of metal-based methods that can transfer CF2H to C (sp2) sites in both stoichiometric and catalytic modes .
Scientific Research Applications
Synthesis and Fluorescence Applications
Ethyl 5-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylate has been utilized in the synthesis of novel fluorescent molecules. Specifically, its derivative, trifluoromethylated pyrazolo[1,5-a]pyrimidine, demonstrates stronger fluorescence intensity compared to its methyl analogue, suggesting potential applications as an attractive fluorophore for various binding sites (Wu et al., 2006).
Precursor for Condensed Pyrazoles
The compound serves as a precursor in Sonogashira-type cross-coupling reactions, leading to the formation of condensed pyrazoles such as pyrano[4,3-c]pyrazol-4(1H)-ones and -4(2H)-ones. These pyrazoles have significant implications in industrial and medicinal chemistry (Arbačiauskienė et al., 2011).
Selective Synthesis of Hydrogenated Pyrazolo[3,4-b]pyridin-3-ones
Ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate, a derivative of this compound, is involved in selective cyclocondensation, leading to ethyl 3-oxo-1,2-dihydro-pyrazolo[3,4-b]pyridine-1-carboxylates. These compounds are of interest due to their selective synthesis properties (Lebedˈ et al., 2012).
Structural and Spectral Investigations
Research has been conducted on the structural and spectral properties of related pyrazole-4-carboxylic acid derivatives, providing insights into their electronic transitions and molecular structures, which can inform their applications in various scientific fields (Viveka et al., 2016).
Bioactivity and Crystal Structure Analysis
Studies on the bioactive derivatives of pyrazole, such as ethyl 5-(trimethylsilyl)-1-1H-pyrazole-3-carboxylate, have included synthesis, purity analysis, and crystal structure determination. These studies provide insights into the physical and chemical properties of the compound, potentially guiding its applications in bioactive fields (Zhao & Wang, 2023).
Corrosion Inhibition in Industrial Processes
Pyranpyrazole derivatives, related to the studied compound, have shown efficacy as corrosion inhibitors for mild steel, which is useful in industrial pickling processes. Theoretical and experimental studies have confirmed their effectiveness and provided insights into their interaction with metal surfaces (Dohare et al., 2017).
Mechanism of Action
Target of Action
The primary target of ethyl 5-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylate is succinate dehydrogenase (SDH) . SDH is a key enzyme in the citric acid cycle and the electron transport chain, playing a crucial role in ATP production.
Mode of Action
The compound interacts with its target, SDH, by inhibiting its activity . This inhibition disrupts the normal function of the enzyme, leading to changes in the energy production processes of the cell.
Biochemical Pathways
The inhibition of SDH affects the citric acid cycle and the electron transport chain, two major biochemical pathways involved in energy production . The downstream effects include a decrease in ATP production, which can lead to cellular stress and potential cell death.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other compounds can affect the compound’s stability and its interaction with its target . Additionally, the compound’s effect can be influenced by the specific cellular environment, including the presence of other metabolites and enzymes.
properties
IUPAC Name |
ethyl 5-(difluoromethyl)-1-methylpyrazole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10F2N2O2/c1-3-14-8(13)5-4-6(7(9)10)12(2)11-5/h4,7H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMVYTGAFLXSYNX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=C1)C(F)F)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10F2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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